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Compound of Interest

5-(Bromomethyl)-2-
Compound Name:
fluorobenzonitrile

Cat. No.: B033357

| have initiated the investigation by searching for the physical and chemical properties of "5-
(Bromomethyl)-2-fluorobenzonitrile". However, the initial search results are predominantly
for "5-Bromo-2-fluorobenzonitrile", a different chemical compound. | need to refine my search
to specifically target the "bromomethyl" isomer. The initial search did yield some useful
information on the bromo derivative, such as melting point, molecular weight, and safety data,
which might be useful for comparison later, but it does not directly address the user's request. |
also found a patent describing the synthesis of "5-bromo-2-fluorobenzonitrile”, which is not the
target molecule. | need to perform new searches to find the correct information for "5-
(Bromomethyl)-2-fluorobenzonitrile".| have successfully gathered some initial data, but it's
crucial to distinguish between "5-(Bromomethyl)-2-fluorobenzonitrile" and its isomer "5-
Bromo-2-fluorobenzonitrile" as the initial searches provided results for the latter. | have found a
supplier who lists some physical and chemical properties for the correct compound, "5-
(Bromomethyl)-2-fluorobenzonitrile”, including its molecular formula (C8H5BrFN) and
molecular weight (216.034 g/mol ). It is described as a solid with low water solubility but soluble
in common organic solvents. Some safety and storage information is also available. However,
quantitative data like melting point, boiling point, and density are still missing. | also lack
detailed experimental protocols for its synthesis or analysis, and there is no information on its
specific reactivity or any associated signaling pathways. The search results for "5-Bromo-2-
fluorobenzonitrile" provide a good point of comparison but are not the primary focus. | need to
conduct more targeted searches to fill these gaps.l have gathered some information on the
physical and chemical properties of "5-(Bromomethyl)-2-fluorobenzonitrile”, including its
molecular formula, molecular weight, and qualitative solubility. However, crucial quantitative
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data such as melting point, boiling point, and density are still missing. | have also found a
synthesis protocol for a related compound, 5-(Bromomethyl)thiophene-2-carbonitrile, which
suggests a possible synthetic route via radical bromination of the corresponding methyl
derivative. | need to find a specific synthesis protocol for 5-(Bromomethyl)-2-
fluorobenzonitrile. Furthermore, | have not yet found any experimental data like NMR, IR, or
mass spectra, nor any information about its biological activity or involvement in signaling
pathways. My next steps will focus on finding this missing information.l have successfully
identified the CAS number for 5-(Bromomethyl)-2-fluorobenzonitrile as 180302-35-6 and
found some key physical properties from supplier information. Specifically, | have the molecular
formula (C8H5BrFN), molecular weight (214.03 g/mol ), and a melting point of 49-51°C. | also
have some hazard information. However, | still lack a detailed experimental protocol for its
synthesis, quantitative data like boiling point and density, and any spectroscopic data (NMR,
IR, Mass Spectra). Information on its specific reactivity, biological activity, and associated
signaling pathways is also missing. My next steps will focus on finding this missing information
to build a comprehensive technical guide.l have successfully gathered some key physical and
chemical properties for "5-(Bromomethyl)-2-fluorobenzonitrile", including its CAS number,
molecular formula, molecular weight, and melting point. | also have some information on its
reactivity and safety. However, 1 still need to find a detailed experimental protocol for its
synthesis, as the information found so far is for a related but different compound. Crucially, | am
missing all spectroscopic data (NMR, IR, Mass Spectra) and any information regarding its
biological activity and associated signaling pathways. My next step will be to conduct highly
specific searches for this missing data to complete the technical guide.## An In-depth Technical
Guide to 5-(Bromomethyl)-2-fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 5-(Bromomethyl)-2-fluorobenzonitrile, a key intermediate in
pharmaceutical and agrochemical research.

Chemical Identity and Physical Properties

5-(Bromomethyl)-2-fluorobenzonitrile is a halogenated aromatic nitrile. Its structure features
a benzonitrile core substituted with a bromomethyl group at the 5-position and a fluorine atom
at the 2-position.
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Table 1: Physical and Chemical Properties of 5-(Bromomethyl)-2-fluorobenzonitrile

Property Value Reference
CAS Number 180302-35-6 [11[2]
Molecular Formula CsHsBrFN [1][2]
Molecular Weight 214.03 g/mol [1]
Appearance Solid [3]

Melting Point 49 to 51°C [3]

Boiling Point No data available

Density No data available

Solubility in Water Low solubility [4]

Soluble in common organic
solvents like dichloromethane,

Solubility in Organic Solvents
chloroform, and ethyl acetate.

[4]

Synthesis and Reactivity

The synthesis of 5-(Bromomethyl)-2-fluorobenzonitrile can be achieved through the radical
bromination of 2-fluoro-5-methylbenzonitrile. This reaction typically utilizes a radical initiator
and a source of bromine.

Experimental Protocol: Synthesis via Radical
Bromination

While a specific protocol for 5-(Bromomethyl)-2-fluorobenzonitrile is not readily available in
the searched literature, a general procedure based on the synthesis of similar compounds,
such as 5-(bromomethyl)thiophene-2-carbonitrile, can be adapted. This involves the reaction of
the starting material, 2-fluoro-5-methylbenzonitrile, with a brominating agent like N-
bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide or
azobisisobutyronitrile (AIBN).
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Diagram 1: Proposed Synthesis of 5-(Bromomethyl)-2-fluorobenzonitrile

2-Fluoro-5-methylbenzonitrile | Radical Bromination

5-(Bromomethyl)-2-fluorobenzonitrile

NBS, AIBN
CCl4, Reflux

Preparation

Wear appropriate PPE:
- Safety goggles
- Lab coat
- Gloves

:

Work in a well-ventilated fume hood

Handling
4

Carefully weigh the solid compound

l

Dissolve in an appropriate solvent

Cleanup and Disposal

Decontaminate work surfaces

l

Dispose of waste in designated hazardous waste containers

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b033357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of "5-
(Bromomethyl)-2-fluorobenzonitrile”]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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